8-Fluoroisoquinolin-5-ol;hydrobromide
Description
8-Fluoroisoquinolin-5-ol hydrobromide is a chemical compound with the CAS Number: 2411227-85-3 . It has a molecular weight of 244.06 .
Molecular Structure Analysis
The InChI code for 8-Fluoroisoquinolin-5-ol hydrobromide is1S/C9H6FNO.BrH/c10-8-1-2-9(12)6-3-4-11-5-7(6)8;/h1-5,12H;1H . This code represents the molecular structure of the compound. Physical And Chemical Properties Analysis
The physical form of 8-Fluoroisoquinolin-5-ol hydrobromide is not specified in the sources I found . The storage temperature and other physical and chemical properties are also not available.Scientific Research Applications
Pharmaceutical Development
8-Fluoroisoquinolin-5-ol;hydrobromide: is a compound that has garnered attention in pharmaceutical research due to its potential bioactive properties. The introduction of a fluorine atom into the isoquinoline moiety can significantly alter the biological activity of the compound, leading to the development of new medications . Its applications in this field include:
- Antispasmodic Agents : Similar to other isoquinoline derivatives, this compound could be explored for its antispasmodic properties, potentially offering relief from muscle spasms .
- Neuroprotective Therapies : Given the neurotoxicity associated with some tetrahydroisoquinoline derivatives, there’s a possibility that 8-Fluoroisoquinolin-5-ol;hydrobromide could be investigated for neuroprotective effects against diseases like Parkinson’s .
Material Science
In the realm of material science, the fluorinated compound can contribute to the development of advanced materials with unique properties:
- Organic Light-Emitting Diodes (OLEDs) : The compound’s potential light-emitting properties when incorporated into certain frameworks make it a candidate for use in OLED technology .
- Supramolecular Chemistry : The structural features of this compound may allow it to interact with other molecules in a predictable manner, which is crucial for designing supramolecular systems .
Chemical Synthesis
The compound’s unique structure and reactivity profile make it a valuable tool in synthetic chemistry:
- Catalysis : It could serve as a catalyst or a catalyst precursor in various organic reactions due to the presence of the fluorine atom, which can influence reaction pathways .
- Building Block for Heterocyclic Compounds : As a fluorinated heterocycle, it can be used to synthesize more complex heterocyclic structures, which are prevalent in many pharmaceuticals .
Agricultural Chemistry
Fluorinated compounds often exhibit unique activities that can be harnessed in agriculture:
- Pesticides : The compound might be studied for its efficacy as a pesticide, given the biological activities associated with fluorinated isoquinolines .
- Plant Growth Regulators : There’s potential for this compound to act as a growth regulator, influencing the growth and development of plants .
Analytical Chemistry
The compound could have applications in analytical methodologies:
- Chromatography : It might be used as a standard or a derivative for the detection and quantification of related compounds in complex mixtures .
- Spectroscopy : The fluorine atom’s presence could be exploited in NMR spectroscopy, providing insights into the molecular structure and environment .
Biochemistry
In biochemistry, the compound’s interaction with biological systems can be of significant interest:
- Enzyme Inhibition : It could be investigated for its ability to inhibit specific enzymes, which is a common strategy in drug development .
- Receptor Binding Studies : The compound might be used in studies to understand the binding interactions with various cellular receptors .
Environmental Science
The environmental impact and behavior of fluorinated compounds are critical areas of study:
- Biodegradation : Research could focus on the biodegradability of the compound and its environmental persistence .
- Toxicology : Studies might assess the toxicity of the compound to various organisms, contributing to safety evaluations .
Nanotechnology
Lastly, the compound’s potential applications in nanotechnology could be explored:
properties
IUPAC Name |
8-fluoroisoquinolin-5-ol;hydrobromide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6FNO.BrH/c10-8-1-2-9(12)6-3-4-11-5-7(6)8;/h1-5,12H;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XOHJBROCEMFLDF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C2C=NC=CC2=C1O)F.Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7BrFNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
244.06 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
8-Fluoroisoquinolin-5-ol;hydrobromide | |
CAS RN |
2411227-85-3 |
Source
|
| Record name | 8-fluoroisoquinolin-5-ol hydrobromide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(2-{1-[2-(2-methoxyphenoxy)ethyl]-1H-benzimidazol-2-yl}ethyl)cyclohexanecarboxamide](/img/structure/B2951306.png)
![3-benzenesulfonamido-N-[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]benzamide](/img/structure/B2951308.png)
![3-methyl-4-oxo-1-(p-tolyl)-N-(4-(trifluoromethoxy)phenyl)-4,7-dihydro-1H-pyrazolo[3,4-b]pyridine-5-carboxamide](/img/structure/B2951311.png)
